Ethyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of Ethyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate, pyridazine synthesis generally involves reactions such as Lewis acid-mediated inverse electron demand Diels-Alder reaction, Cu (II)-catalyzed aerobic 6- endo - trig cyclizations, and TBAI/K 2 S 2 O 8 -promoted [4 + 2] annulation .Molecular Structure Analysis
The molecular structure of Ethyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate is not explicitly mentioned in the search results .Chemical Reactions Analysis
The chemical reactions involving Ethyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate are not explicitly mentioned in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 6-((2-methoxyethyl)(methyl)amino)pyridazine-3-carboxylate are not explicitly mentioned in the search results .Scientific Research Applications
Synthesis and Antibacterial Activity
One study explored the synthesis of novel thieno[2,3-c]pyridazines with potential antibacterial properties. Starting materials were treated to yield a range of compounds, including pyrimidothienopyridazines, and their antibacterial activities were evaluated, suggesting a method for developing new antibacterial agents (Al-Kamali et al., 2014).
Synthesis of Heterocycles for Biological Activity
Another study focused on the synthesis of pyridazine derivatives from ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate, leading to compounds with different heterocycles. This work underscores the utility of pyridazine derivatives as precursors for generating biologically active molecules (Deeb & El-Abbasy, 2006).
Insecticidal and Herbicidal Applications
Research into ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate demonstrated moderate insecticidal activity against Aphis craccivora, providing insights into the potential for developing new insecticides (Li, Tian, & Wang, 2013). Additionally, a study on the synthesis of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives showed promising herbicidal activities, indicating the potential for creating effective herbicides (Xu et al., 2008).
Antimicrobial Evaluation
The synthesis and antimicrobial evaluation of new pyrimidine derivatives from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate further illustrate the diverse applications of such compounds in combating microbial infections, underscoring the importance of this compound class in developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 6-[2-methoxyethyl(methyl)amino]pyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3/c1-4-17-11(15)9-5-6-10(13-12-9)14(2)7-8-16-3/h5-6H,4,7-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMNKMWWJQRJUPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(C=C1)N(C)CCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-(Benzo[d][1,3]dioxol-5-yl)-6-chloro-2-methylpyrimidine](/img/structure/B1479341.png)
